Cas no 1105249-30-6 (N-(2-{[(2-methoxyethyl)carbamoyl]methyl}-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)naphthalene-1-carboxamide)

N-(2-{[(2-methoxyethyl)carbamoyl]methyl}-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)naphthalene-1-carboxamide structure
1105249-30-6 structure
Product Name:N-(2-{[(2-methoxyethyl)carbamoyl]methyl}-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)naphthalene-1-carboxamide
CAS No:1105249-30-6
MF:C21H22N4O3S
MW:410.489383220673
CID:6205864
PubChem ID:30862318
Update Time:2024-01-14

N-(2-{[(2-methoxyethyl)carbamoyl]methyl}-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)naphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-{[(2-methoxyethyl)carbamoyl]methyl}-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)naphthalene-1-carboxamide
    • N-[2-[2-(2-methoxyethylamino)-2-oxoethyl]-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]naphthalene-1-carboxamide
    • N-(2-(2-((2-methoxyethyl)amino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-1-naphthamide
    • AKOS024510390
    • F5486-0275
    • 1105249-30-6
    • Inchi: 1S/C21H22N4O3S/c1-28-10-9-22-19(26)11-25-20(17-12-29-13-18(17)24-25)23-21(27)16-8-4-6-14-5-2-3-7-15(14)16/h2-8H,9-13H2,1H3,(H,22,26)(H,23,27)
    • InChI Key: XVIOLABUGMCXJT-UHFFFAOYSA-N
    • SMILES: S1CC2C(C1)=C(NC(C1=CC=CC3C=CC=CC1=3)=O)N(CC(NCCOC)=O)N=2

Computed Properties

  • Exact Mass: 410.14126175g/mol
  • Monoisotopic Mass: 410.14126175g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 7
  • Complexity: 592
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 111Ų

N-(2-{[(2-methoxyethyl)carbamoyl]methyl}-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)naphthalene-1-carboxamide Pricemore >>

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